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Compound of Interest

Compound Name: 5-Ethyl-3,3,4-trimethylheptane

Cat. No.: B14560231 Get Quote

Executive Summary
This document provides a concise technical overview of the chemical compound 5-Ethyl-3,3,4-
trimethylheptane. The primary focus of this guide is to furnish researchers and professionals

in the scientific community with fundamental data, including its chemical identifiers and

physicochemical properties. It is important to note that, as a saturated acyclic hydrocarbon, 5-
Ethyl-3,3,4-trimethylheptane is not typically associated with direct applications in drug

development or complex biological signaling pathways. Consequently, this guide centers on its

chemical identity and characteristics.

Chemical Identification and Properties
5-Ethyl-3,3,4-trimethylheptane is a branched alkane. Its unique structure is defined by a

heptane backbone with ethyl and methyl substituents at specific positions. The standard

identifier for this compound is its CAS (Chemical Abstracts Service) Registry Number.

Data Presentation: Physicochemical Properties

The quantitative data available for 5-Ethyl-3,3,4-trimethylheptane are summarized in the table

below. These properties are primarily based on computational models and standard chemical

references.
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Property Value Source

CAS Number 62198-73-6 [1]

Molecular Formula C₁₂H₂₆ [1]

Molecular Weight 170.33 g/mol [1]

IUPAC Name 5-ethyl-3,3,4-trimethylheptane [1]

Boiling Point (estimated) 199 °C [2]

Density (estimated) 0.7850 g/cm³ [2]

Refractive Index (estimated) 1.4371 [2]
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Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol specifically for 5-Ethyl-3,3,4-trimethylheptane is

not readily available in prominent chemical literature. Generally, branched alkanes of this

complexity can be synthesized through various established organic chemistry methods, such

as Grignard reactions or the alkylation of alkanes, though specific methodologies for this

isomer are not widely documented.

Due to the absence of this compound in biological or pharmacological research, there are no

established experimental protocols related to its biological activity, efficacy, or mechanism of

action.

Biological Activity and Relevance in Drug
Development
Extensive searches of scientific databases and chemical registries have yielded no evidence of

significant biological activity for 5-Ethyl-3,3,4-trimethylheptane. As a simple, non-polar

hydrocarbon, it lacks the functional groups typically required for specific interactions with

biological macromolecules such as proteins or nucleic acids. Such compounds are generally

considered biologically inert and are not pursued as candidates in drug discovery pipelines.
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Consequently, there is no information regarding its involvement in any signaling pathways, and

therefore, no corresponding diagrams can be generated. The core requirements for

visualizations of experimental workflows or logical relationships are not applicable to this

compound due to the lack of relevant research.

Logical Framework for Compound Classification
To illustrate the classification and general context of this compound, the following diagram

outlines its position within the broader family of chemical compounds.
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Chemical Compounds

Organic Compounds

Hydrocarbons

Alkanes (Saturated Hydrocarbons)

Acyclic Alkanes

Branched Alkanes

Dodecanes (C12H26)

5-Ethyl-3,3,4-trimethylheptane

Isomer of

Click to download full resolution via product page

Caption: Hierarchical classification of 5-Ethyl-3,3,4-trimethylheptane.
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Conclusion
5-Ethyl-3,3,4-trimethylheptane is a structurally defined branched alkane with the CAS number

62198-73-6.[1] Its primary relevance is within the domain of organic chemistry as a structural

isomer of dodecane. The available data on this compound are limited to its basic

physicochemical properties. There is no current evidence to suggest any application or

relevance to the fields of pharmacology, drug development, or biological research. Therefore,

complex experimental protocols and signaling pathway information are not available for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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